Cas no 57122-06-2 (4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 57122-06-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD28165860
• CID: 1006978
• PubChem ID: 91757349
• Update Time: 2025-05-24

4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-4,6-dimethoxy-5-methyl-
• 4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one
• 57122-06-2
• CS-0061200
• W17575
• AKOS027470345
• 4,6-Dimethoxy-5-methyl-indan-1-one
• 4,6-DIMETHOXY-5-METHYL-2,3-DIHYDROINDEN-1-ONE
• AS-61960
• MFCD28165860

• MDL： MFCD28165860
• Inchi： 1S/C12H14O3/c1-7-11(14-2)6-9-8(12(7)15-3)4-5-10(9)13/h6H,4-5H2,1-3H3
• InChI Key： OZVIHVKYWYOEOV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C(=CC2C(CCC=21)=O)OC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 4,6-Dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 57122-06-2)

4,6-Dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one is a specialized organic compound with a unique structural framework, making it a subject of interest in pharmaceutical and agrochemical research. This compound, identified by its CAS number 57122-06-2, belongs to the class of dihydroindenone derivatives, which are known for their versatile applications in synthetic chemistry and drug development. Its molecular formula, C₁₂H₁₄O₃, highlights the presence of methoxy and methyl functional groups, contributing to its distinct chemical properties.

In recent years, the demand for 4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one has surged due to its potential role as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its ability to serve as a building block for heterocyclic compounds, which are widely used in the development of new therapeutics. The compound's methoxy groups enhance its solubility and reactivity, making it a valuable candidate for catalysis and material science applications.

The synthesis of CAS 57122-06-2 typically involves multi-step organic reactions, including Friedel-Crafts acylation and methoxylation. These processes are optimized to achieve high yields and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and ensure compliance with regulatory standards.

From an environmental perspective, 4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one is gaining attention as a green chemistry candidate. Its derivatives are being explored for their biodegradability and low toxicity, aligning with global trends toward sustainable chemical practices. This aligns with the growing consumer interest in eco-friendly alternatives and synthetic pathways that minimize waste.

In the pharmaceutical sector, the compound's dihydroindenone core is being investigated for its potential in drug discovery. Preliminary studies suggest that modifications to its structure could yield compounds with anti-inflammatory or antioxidant properties. Such findings have sparked discussions in online forums and scientific communities, with queries like "What are the medical uses of 4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one?" becoming increasingly common.

For researchers and manufacturers, understanding the stability and storage conditions of CAS 57122-06-2 is crucial. The compound is typically stored in cool, dry environments to prevent degradation. Its shelf life and compatibility with other chemicals are frequently searched topics, reflecting the practical concerns of end-users.

In conclusion, 4,6-dimethoxy-5-methyl-2,3-dihydro-1H-inden-1-one represents a fascinating intersection of chemistry and innovation. Its applications span multiple industries, from pharmaceuticals to agrochemicals, and its study continues to yield promising results. As scientific advancements progress, this compound is poised to play an even greater role in addressing contemporary challenges in health and sustainability.